Cas no 1607290-11-8 (2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride
• CAS No: 1607290-11-8
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 4607998
• PubChem ID: 75418881
• Update Time: 2025-06-11

2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride
• N''-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride

• Inchi： 1S/C10H13N3.ClH/c11-10(12)13-9-6-5-7-3-1-2-4-8(7)9;/h1-4,9H,5-6H2,(H4,11,12,13);1H
• InChI Key： OHIFOTHFNQYHRM-UHFFFAOYSA-N
• SMILES： N(C1CCC2=CC=CC=C12)C(N)=N.Cl

Computed Properties

• Exact Mass: 211.088
• Monoisotopic Mass: 211.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride

Introduction to 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride (CAS No. 1607290-11-8)

2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1607290-11-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of guanidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a dihydroindenyl moiety, which contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The guanidine functional group is well-known for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. In the context of modern drug discovery, compounds containing guanidine moieties are often explored for their pharmacological effects, particularly in the treatment of infectious diseases, inflammatory conditions, and metabolic disorders. The hydrochloride salt form of 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The dihydroindenyl ring system in 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride provides a versatile platform for structural optimization. Researchers have been particularly interested in leveraging this scaffold to develop novel molecules with improved efficacy and reduced toxicity. The compound's ability to engage with multiple biological targets suggests its potential as a multitarget-directed drug (MTD) candidate, which is a promising strategy in contemporary drug development.

In vitro studies have demonstrated that 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride exhibits notable pharmacological properties. For instance, it has shown inhibitory activity against certain enzymes implicated in pathogenic processes. This observation aligns with the growing interest in enzyme inhibition as a therapeutic approach. Additionally, preliminary data suggest that this compound may possess antimicrobial properties, making it a candidate for developing new treatments against resistant bacterial strains.

The synthesis of 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The dihydroindenyl component is typically synthesized through cyclization reactions, followed by functional group transformations to introduce the guanidine moiety. The final step involves salt formation with hydrochloric acid to enhance the compound's pharmacokinetic properties.

From a computational chemistry perspective, the molecular structure of 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride has been subjected to detailed quantum mechanical calculations to elucidate its electronic structure and interactions with biological targets. These studies have provided insights into the compound's binding affinity and mode of action at the molecular level. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize the pharmacological properties of novel compounds.

The potential therapeutic applications of 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride are being actively explored in preclinical research. Initial studies indicate that this compound may have utility in treating conditions characterized by abnormal enzyme activity or microbial infections. However, further research is necessary to fully understand its mechanism of action and long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventual therapeutic use.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The dihydroindenyl moiety in 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride draws inspiration from naturally occurring heterocyclic compounds known for their biological activities. By integrating such motifs into synthetic molecules, researchers can harness nature's own chemical libraries to develop novel therapeutics with improved pharmacological profiles.

Regulatory considerations are also crucial in the development of new pharmaceutical compounds like 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely for clinical use. Additionally, toxicological studies must be conducted to assess potential side effects before human trials can commence.

The future direction of research on 2-(2,3-dihydro-1H-inden-1-yl)guanidine hydrochloride lies in expanding its chemical space through structural analogues and derivatives. By modifying various functional groups within the molecule, researchers can explore new pharmacological profiles and enhance its therapeutic potential. Advances in synthetic methodologies will also play a pivotal role in facilitating this exploration.

In conclusion, 2-(2,3-dihydro-1H-inden-1-y l )guanidine hydrochlor ide (CAS No. 1607290 - 11 - 8 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive scaffold for designing novel therapeutics . As research continues , this compound holds significant promise for addressing unmet medical needs across various therapeutic areas .